{4-[2-(Diethylamino)ethoxy]-3-methoxyphenyl}methanamine

• IUPAC Name: 2-[4-(aminomethyl)-2-methoxyphenoxy]-N,N-diethylethanamine
• InChI: InChI=1S/C14H24N2O2/c1-4-16(5-2)8-9-18-13-7-6-12(11-15)10-14(13)17-3/h6-7,10H,4-5,8-9,11,15H2,1-3H3
• InChI Key: FOWDLOOZXVUBGB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=C(C=C(C=C1)CN)OC
• Molecular Formula: C14H24N2O2
• Molecular Weight: 252.35 g/mol
• CAS No.: 938349-56-5

Description

The compound “{4-[2-(Diethylamino)ethoxy]-3-methoxyphenyl}methanamine” is a chemical substance with the molecular formula C14H24N2O2 and a molecular weight of 252.35. It is typically in a liquid state.

Molecular Structure Analysis

The molecular structure of “this compound” is defined by its molecular formula C14H24N2O2. The exact structure would require more specific information or experimental data which is not available in the current resources.

Physical and Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a predicted melting point of 112.55°C and a predicted boiling point of approximately 363.1°C at 760 mmHg. The density is predicted to be approximately 1.0 g/mL, and it has a refractive index (n20D) of 1.52.

Scientific Research Applications

Analytical Profiles and Detection

• The research on psychoactive arylcyclohexylamines, which are advertised as "research chemicals," has led to the characterization and identification of compounds like methoxetamine. Analytical techniques such as gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy are used for their profiling. These compounds are analyzed in biological matrices like blood, urine, and vitreous humor, highlighting their significance in forensic toxicology and drug testing applications (De Paoli et al., 2013).

Chemical Synthesis and Characterization

• The condensation of nonaromatic amines with specific oxamates derived from {4-[2-(Diethylamino)ethoxy]-3-methoxyphenyl}methanamine leads to the synthesis of N,N'-disubstituted oxamides and N-Aryloxamides. These compounds, due to their structural properties and reactivity, could be potential candidates for various applications in materials science and organic chemistry (Aghekyan et al., 2018).
• Novel coumarin derivatives have been synthesized through the reaction of specific coumarin precursors with (4-methoxyphenyl)methanamine. The spectral analysis of these derivatives, which involves NMR and other spectroscopic techniques, indicates their potential in applications requiring specific molecular interactions and structural elucidation (Dekić et al., 2020).

Medicinal Chemistry and Drug Design

• Novel derivatives targeting serotonin 5-HT1A receptors have been synthesized and tested, showing distinct signaling pathways and potential for treating central nervous system pathologies. These derivatives, related structurally to this compound, exhibit diverse therapeutic-like profiles and side effects, indicating their potential in drug design and pharmacological research (Sniecikowska et al., 2020).

Material Science and Electrochemistry

• Research into the synthesis and electrochemical properties of aromatic poly(amino-amide)s indicates the potential of these materials in applications such as electrochromic devices. The inherent solubility, thermal stability, and electrochromic behaviors of these materials make them suitable for various technological applications (Liou & Lin, 2009).